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An Objective Comparison of In Vitro Microleakage in Nanohybrid Composite Restorations and

Alternative Materials

The longevity and clinical success of dental restorations are critically dependent on the integrity

of the marginal seal. Microleakage, the microscopic passage of bacteria, fluids, and ions

between the tooth structure and the restorative material, remains a primary cause of

postoperative sensitivity, secondary caries, and restoration failure.[1][2] This guide provides a

comparative analysis of the in vitro microleakage performance of a widely studied nanohybrid

composite, serving as a representative for advanced composite materials, against other

common restorative options such as glass ionomer cements (GIC), resin-modified glass

ionomer cements (RMGIC), and other composite types. The data presented is compiled from

various in vitro studies to offer a comprehensive overview for researchers and dental

professionals.

Quantitative Comparison of Microleakage
The following table summarizes the microleakage scores from various in vitro studies. It is

important to note that direct comparison between studies can be challenging due to variations

in testing methodologies, scoring criteria, and cavity types. However, the data provides

valuable insights into the relative performance of different material classes.
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Restorative
Material

Material
Type

Mean
Microleakag
e Score (±
SD)

Margin
Location

Dye Used Study

Filtek Z350

XT

Nanohybrid

Composite
0.1667 Fissure

Methylene

Blue

Prabahar T,

et al., 2022[3]

Clinpro

Pit and

Fissure

Sealant

0.7778 Fissure
Methylene

Blue

Prabahar T,

et al., 2022[3]

GC Fuji

Triage

Glass

Ionomer

Cement

2.1667 Fissure
Methylene

Blue

Prabahar T,

et al., 2022[3]

Filtek Z350

XT

Nanohybrid

Composite

Occlusal:

Lower than

RMGIC

Occlusal
Basic

Fuchsin

Díaz-Narváez

VP, et al.[4]

Filtek Z350

XT

Nanohybrid

Composite

Gingival:

Higher than

RMGIC

Gingival
Basic

Fuchsin

Díaz-Narváez

VP, et al.[4]

Fuji II LC
Resin-

Modified GIC

Occlusal:

Higher than

Nano

Occlusal
Basic

Fuchsin

Díaz-Narváez

VP, et al.[4]

Fuji II LC
Resin-

Modified GIC

Gingival:

Lower than

Nano

Gingival
Basic

Fuchsin

Díaz-Narváez

VP, et al.[4]

Filtek Z350
Nanocomposi

te

Group I:

Experimentall

y better

Enamel/Denti

n

Rhodamine

6G

Hegde MN, et

al.[2]

Ceram X duo
Nanoceramic

Composite
Group II

Enamel/Denti

n

Rhodamine

6G

Hegde MN, et

al.[2]

Synergy D6
Nanohybrid

Composite
Group III

Enamel/Denti

n

Rhodamine

6G

Hegde MN, et

al.[2]
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Filtek Z350

XT

Nanohybrid

Composite

Lower than

Clearfil AP-X

Gingival/Occl

usal

Methylene

Blue

Comparative

evaluation of

microleakage

among newer

composites

FILTEK Z350

XT, TETRIC

N-CREAM,

2023[5]

Tetric N-

Ceram

Nanohybrid

Composite

Least

microleakage

Gingival/Occl

usal

Methylene

Blue

Comparative

evaluation of

microleakage

among newer

composites

FILTEK Z350

XT, TETRIC

N-CREAM,

2023[5]

Clearfil AP-X
Microhybrid

Composite

Highest

microleakage

Gingival/Occl

usal

Methylene

Blue

Comparative

evaluation of

microleakage

among newer

composites

FILTEK Z350

XT, TETRIC

N-CREAM,

2023[5]

Note: Microleakage scores are often based on a graded scale (e.g., 0-3 or 0-4) representing

the extent of dye penetration. Lower scores indicate less microleakage.

Experimental Protocols
The in vitro evaluation of microleakage typically follows a standardized protocol designed to

simulate clinical conditions. The dye penetration method is a commonly employed technique.[6]
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A Typical Dye Penetration Experimental Protocol:
Sample Preparation: A specified number of sound, caries-free human teeth (often premolars

or molars) are collected and stored in a solution like distilled water to prevent dehydration.[6]

[7] The teeth are cleaned of any debris.

Cavity Preparation: Standardized cavities (e.g., Class I, II, or V) are prepared in each tooth

using a high-speed handpiece with water cooling.[2][8] The dimensions of the cavities are

kept uniform across all samples.

Restoration: The teeth are randomly divided into groups, with each group designated for a

specific restorative material.[8] The cavities are restored according to the manufacturer's

instructions for each material, including any specified adhesive procedures.

Finishing and Polishing: The restorations are finished and polished using appropriate

instruments, such as diamond burs and polishing discs.[9]

Thermocycling: To simulate the temperature changes that occur in the oral cavity, the

restored teeth are subjected to thermocycling. This involves alternating immersion in hot and

cold water baths (e.g., 5°C and 55°C) for a set number of cycles (e.g., 250 or 500).[8][10]

Apex Sealing and Surface Coating: The apical foramina of the teeth are sealed with a

material like wax or composite to prevent dye entry from the pulp chamber. The entire

surface of each tooth, except for the restoration and a 1-2 mm margin around it, is coated

with two layers of nail varnish to ensure that dye penetration only occurs at the tooth-

restoration interface.[7][10]

Dye Immersion: The teeth are immersed in a dye solution (e.g., 0.5% basic fuchsin or 2%

methylene blue) for a specified period, typically 24 hours, to allow the dye to penetrate any

existing gaps.[7][8]

Sectioning: After dye immersion, the teeth are thoroughly rinsed and sectioned longitudinally

through the center of the restoration using a diamond disc under water cooling.[8]

Evaluation: The sectioned specimens are examined under a stereomicroscope at a specific

magnification (e.g., 10x or 40x).[5][8] The extent of dye penetration at the tooth-restoration

interface is scored using a predefined scale.
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Statistical Analysis: The collected data is statistically analyzed using appropriate tests (e.g.,

ANOVA, Kruskal-Wallis) to determine if there are significant differences in microleakage

between the different restorative materials.[2]

Experimental Workflow
The following diagram illustrates the typical workflow of an in vitro microleakage study using the

dye penetration method.
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Caption: Workflow of an in vitro microleakage study.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b038167?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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